Cas no 137522-83-9 ({[4,6-di(morpholin-4-yl)-1,3,5-triazin-2-yl]oxy}acetonitrile)

• Product Name: {[4,6-di(morpholin-4-yl)-1,3,5-triazin-2-yl]oxy}acetonitrile
• CAS No: 137522-83-9
• MF: C₁₃H₁₈N₆O₃
• MW: 306.320421695709
• CID: 1252232
• PubChem ID: 644599
• Update Time: 2025-04-20

{[4,6-di(morpholin-4-yl)-1,3,5-triazin-2-yl]oxy}acetonitrile Chemical and Physical Properties

Names and Identifiers

• {[4,6-di(morpholin-4-yl)-1,3,5-triazin-2-yl]oxy}acetonitrile
• (4,6-Di-morpholin-4-yl-[1,3,5]triazin-2-yloxy)-acetonitrile
• acetonitrile, 2-[(4,6-di-4-morpholinyl-1,3,5-triazin-2-yl)oxy]-
• 2-[(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)oxy]acetonitrile
• 2,4-Dimorpholino-6-cyanomethoxy-s-triazine
• Acetonitrile, ((4,6-di-4-morpholinyl-1,3,5-triazin-2-yl)oxy)-
• ((4,6-Di-4-morpholinyl-1,3,5-triazin-2-yl)oxy)acetonitrile
• BRD-K76665732-001-07-4
• CHEMBL1729668
• MLS002537839
• DTXSID10160225
• [(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)oxy]acetonitrile
• AKOS000565688
• HMS2407E24
• NCGC00035056-03
• BRN 5453820
• STK770150
• SMR000015222
• 137522-83-9
• MLS000071056
• 2-{[4,6-BIS(MORPHOLIN-4-YL)-1,3,5-TRIAZIN-2-YL]OXY}ACETONITRILE
• AB00406108-10

• Inchi： 1S/C13H18N6O3/c14-1-6-22-13-16-11(18-2-7-20-8-3-18)15-12(17-13)19-4-9-21-10-5-19/h2-10H2
• InChI Key： ZDWKNJMIIQMADI-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=C(N=C(N=2)N2CCOCC2)OCC#N)CC1

Computed Properties

• Exact Mass: 306.14424
• Monoisotopic Mass: 306.144038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.6
• XLogP3: 0.2

Experimental Properties

• Density: 1.334
• Boiling Point: 560.5°C at 760 mmHg
• Flash Point: 292.8°C
• Refractive Index: 1.57
• PSA: 96.63